6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• Molecular Formula: C8H9F3N2S
• Molecular Weight: 222.23 g/mol
• IUPAC Name: 6-(trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H9F3N2S/c9-8(10,11)4-1-2-5-6(3-4)14-7(12)13-5/h4H,1-3H2,(H2,12,13)
• InChI Key: UJDBCDLQSHOLJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C(F)(F)F)SC(=N2)N

Description

6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is a compound that features a trifluoromethyl group attached to a benzothiazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the trifluoromethylation of benzothiazole derivatives using reagents such as trifluoromethyltrimethylsilane (TMSCF3) in the presence of a catalyst . The reaction conditions often include the use of a base like tetrabutylammonium fluoride in a solvent such as tetrahydrofuran (THF) at room temperature .

Industrial Production Methods: Industrial production of this compound may involve large-scale trifluoromethylation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The trifluoromethyl group can be substituted with other functional groups using reagents like sodium trifluoroacetate.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium trifluoroacetate in the presence of a catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioisostere in drug design, where it can mimic other functional groups to enhance the biological activity of pharmaceuticals.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs with improved efficacy and safety profiles.

Industry: Utilized in the production of agrochemicals and materials with unique properties, such as increased stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets . This interaction can modulate various biological pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Fluoxetine: An antidepressant that also contains a trifluoromethyl group.

Celecoxib: A nonsteroidal anti-inflammatory drug with a trifluoromethyl group.

Trifluoromethylpyridine: Used in agrochemicals and pharmaceuticals.

Uniqueness: 6-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the trifluoromethyl group enhances its stability and lipophilicity, making it a valuable compound in various applications .